Cas no 807363-74-2 (1,3-Dithiolane-4,5-diol)

• Product name: 1,3-Dithiolane-4,5-diol
• CAS No: 807363-74-2
• MF: C₃H₆O₂S₂
• MW: 138.20854
• CID: 705106
• PubChem ID: 71421123

1,3-Dithiolane-4,5-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane-4,5-diol
• DTXSID90840290
• 807363-74-2
• SCHEMBL1870085

• Inchi： InChI=1S/C3H6O2S2/c4-2-3(5)7-1-6-2/h2-5H,1H2
• InChI Key： UDGYGLJRGXDTBV-UHFFFAOYSA-N
• SMILES： C1SC(C(S1)O)O

Computed Properties

• Exact Mass: 137.98092178g/mol
• Monoisotopic Mass: 137.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.1Ų